Cas no 37140-22-0 (3-Nitronaphthalene-1,8-dicarboxylic acid)
37140-22-0 structure
Product Name:3-Nitronaphthalene-1,8-dicarboxylic acid
CAS No:37140-22-0
MF:C12H7NO6
MW:261.187083482742
CID:2824467
Update Time:2023-08-07
3-Nitronaphthalene-1,8-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3-Nitronaphthalene-1,8-dicarboxylic acid
- 3-nitro-1,8-naphthalic acid
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- Inchi: 1S/C12H7NO6/c14-11(15)8-3-1-2-6-4-7(13(18)19)5-9(10(6)8)12(16)17/h1-5H,(H,14,15)(H,16,17)
- InChI Key: BVZLVXMWQPRHJR-UHFFFAOYSA-N
- SMILES: OC(C1C=C(C=C2C=CC=C(C(=O)O)C2=1)[N+](=O)[O-])=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 404
- XLogP3: 1.8
- Topological Polar Surface Area: 120
3-Nitronaphthalene-1,8-dicarboxylic acid Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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